3-ethyl-5-(trifluoromethyl)benzoic acid
Overview
Description
3-(Trifluoromethyl)benzoic acid is a benzoic acid derivative with a trifluoromethyl substituent at the 3-position . It has a molecular formula of C8H5F3O2 and a molecular weight of 190.1193 . It’s also known by other names such as α,α,α-Trifluoro-m-toluic acid, m-Trifluoromethylbenzoic acid, Benzoic acid, 3-(trifluoromethyl)-, m-Toluic acid, α,α,α-trifluoro-, Benzoic acid, trifluoromethyl-, and m-Trifluorometylbenzoic acid .
Synthesis Analysis
While specific synthesis methods for 3-ethyl-5-(trifluoromethyl)benzoic acid are not available, benzoic acid derivatives like 3-fluoro-5-(trifluoromethyl)benzoic acid can be easily attached to molecule scaffolds through amination reactions . The carboxylic acid group can be converted to an acyl chloride for nucleophilic substitution and Friedel-Craft acylation .Molecular Structure Analysis
The molecular structure of 3-(Trifluoromethyl)benzoic acid is available as a 2D Mol file or as a computed 3D SD file . The 3D structure may be viewed using Java or Javascript .Physical and Chemical Properties Analysis
The physical and chemical properties of 3-(Trifluoromethyl)benzoic acid include a molecular weight of 190.1193 . The pKa values of 3-(trifluoromethyl)benzoic acid in water and in methanol have been measured . The solubility of 3-(trifluoromethyl)benzoic acid in dense carbon dioxide was evaluated to investigate the influence of fluorination on the solubility of organic pharmaceuticals .Safety and Hazards
While specific safety and hazards information for 3-ethyl-5-(trifluoromethyl)benzoic acid is not available, general precautions for handling similar compounds include avoiding contact with eyes, skin, and clothing, avoiding ingestion and inhalation, and avoiding dust formation . Containers should be kept tightly closed in a dry, cool, and well-ventilated place .
Future Directions
While specific future directions for 3-ethyl-5-(trifluoromethyl)benzoic acid are not available, benzoic acid derivatives are employed in the synthesis of active pharmaceutical ingredients (APIs) due to the excellent lipophilicity and binding affinity provided by the fluorinated substituents . This suggests potential future applications in pharmaceutical research and development.
Mechanism of Action
Target of Action
Benzoic acid derivatives are known to interact with various proteins and enzymes in the body . The trifluoromethyl group can enhance the lipophilicity and binding affinity of the compound , potentially influencing its interaction with these targets.
Mode of Action
It’s known that benzylic compounds can undergo various reactions, including free radical bromination, nucleophilic substitution, and oxidation . The presence of a trifluoromethyl group can influence these reactions, potentially leading to unique interactions with its targets .
Biochemical Pathways
Benzylic compounds are known to participate in various biochemical reactions, including those involving free radicals and nucleophilic substitutions . The trifluoromethyl group can influence these reactions, potentially affecting various biochemical pathways .
Pharmacokinetics
The presence of a trifluoromethyl group can enhance the lipophilicity of the compound , which may influence its ADME properties.
Result of Action
It’s known that benzylic compounds can undergo various reactions, potentially leading to changes at the molecular and cellular levels .
Action Environment
The action of 3-ethyl-5-(trifluoromethyl)benzoic acid can be influenced by various environmental factors. For instance, the presence of other chemicals can affect the reactions it undergoes . Additionally, the compound’s solubility can be influenced by the presence of dense carbon dioxide , which could impact its action, efficacy, and stability.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethyl-5-(trifluoromethyl)benzoic acid can be achieved through a multi-step process involving the introduction of the ethyl and trifluoromethyl groups onto a benzoic acid precursor.", "Starting Materials": [ "Benzoic acid", "Ethyl bromide", "Sodium trifluoroacetate", "Sodium iodide", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Conversion of benzoic acid to benzoyl chloride using thionyl chloride and pyridine as a catalyst.", "Step 2: Reaction of benzoyl chloride with sodium trifluoroacetate in the presence of sodium iodide to form 3-(trifluoromethyl)benzoic acid.", "Step 3: Alkylation of 3-(trifluoromethyl)benzoic acid with ethyl bromide in the presence of sodium hydroxide to form 3-ethyl-5-(trifluoromethyl)benzoic acid.", "Step 4: Purification of the final product using acid-base extraction with hydrochloric acid and diethyl ether, followed by recrystallization from water." ] } | |
CAS No. |
1369897-15-3 |
Molecular Formula |
C10H9F3O2 |
Molecular Weight |
218.2 |
Purity |
95 |
Origin of Product |
United States |
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